![molecular formula C14H21N3 B1385197 3-{[4-(Diethylamino)benzyl]amino}propanenitrile CAS No. 1038225-62-5](/img/structure/B1385197.png)
3-{[4-(Diethylamino)benzyl]amino}propanenitrile
Overview
Description
3-{[4-(Diethylamino)benzyl]amino}propanenitrile is a biochemical used for proteomics research . It has a molecular formula of C14H21N3 and a molecular weight of 231.34 .
Molecular Structure Analysis
The molecular structure of 3-{[4-(Diethylamino)benzyl]amino}propanenitrile consists of 14 carbon atoms, 21 hydrogen atoms, and 3 nitrogen atoms . For more detailed structural information, you may refer to resources like PubChem .Physical And Chemical Properties Analysis
3-{[4-(Diethylamino)benzyl]amino}propanenitrile has a molecular weight of 231.34 . More detailed physical and chemical properties such as melting point, boiling point, and density might be available in specialized chemical databases .Scientific Research Applications
Proteomics
Proteomics research, which involves the large-scale study of proteins, benefits from this compound. It may be used in the preparation of samples or within analytical techniques to help identify and quantify proteins in complex biological samples .
Analytical Chemistry
The compound finds applications in analytical chemistry, where it might be involved in chemical assays or as a reagent in the detection and quantification of other substances. Its properties can enhance the sensitivity and accuracy of various analytical methods .
Biopharma Production
In biopharmaceutical production, “3-{[4-(Diethylamino)benzyl]amino}propanenitrile” could be used in the synthesis of pharmaceuticals or as a component in the formulation of drugs. Its role may be crucial in ensuring the stability and efficacy of biopharma products .
Safety Research
Safety research is another critical area where this compound is applied. It may be used in the study of toxicological profiles of new substances or in the development of safety protocols for handling and usage of chemicals in the laboratory setting .
Controlled Environment Research
The stability and reactivity of “3-{[4-(Diethylamino)benzyl]amino}propanenitrile” make it suitable for research in controlled environments. This includes studies on the compound’s behavior under different physical and chemical conditions, which is essential for its application in various scientific fields .
Advanced Battery Science
In the realm of advanced battery science, this compound’s unique properties may contribute to the development of new materials for battery electrodes or electrolytes. Its application could lead to improvements in battery performance and longevity .
Future Directions
properties
IUPAC Name |
3-[[4-(diethylamino)phenyl]methylamino]propanenitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H21N3/c1-3-17(4-2)14-8-6-13(7-9-14)12-16-11-5-10-15/h6-9,16H,3-5,11-12H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VOAATGBAGYSFRA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(CC)C1=CC=C(C=C1)CNCCC#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H21N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
231.34 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-{[4-(Diethylamino)benzyl]amino}propanenitrile | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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